Cas no 1864052-28-7 (Cycloheptyl(pyridin-2-yl)methanamine hydrochloride)

• Product Name: Cycloheptyl(pyridin-2-yl)methanamine hydrochloride
• CAS No: 1864052-28-7
• MF: C₁₃H₂₁ClN₂
• MW: 240.772242307663
• CID: 5719648
• PubChem ID: 86263127
• Update Time: 2025-05-26

Cycloheptyl(pyridin-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1864052-28-7
• AKOS026747802
• EN300-241031
• cycloheptyl(pyridin-2-yl)methanamine hydrochloride
• cycloheptyl(pyridin-2-yl)methanamine;hydrochloride
• starbld0037667
• F2167-2184
• Cycloheptyl(pyridin-2-yl)methanamine hydrochloride

• Inchi： 1S/C13H20N2.ClH/c14-13(12-9-5-6-10-15-12)11-7-3-1-2-4-8-11;/h5-6,9-11,13H,1-4,7-8,14H2;1H
• InChI Key： UIVPUFJFESCONY-UHFFFAOYSA-N
• SMILES： Cl.NC(C1C=CC=CN=1)C1CCCCCC1

Computed Properties

• Exact Mass: 240.1393264g/mol
• Monoisotopic Mass: 240.1393264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on Cycloheptyl(pyridin-2-yl)methanamine hydrochloride

Comprehensive Overview of Cycloheptyl(pyridin-2-yl)methanamine Hydrochloride (CAS No. 1864052-28-7)

Cycloheptyl(pyridin-2-yl)methanamine hydrochloride (CAS No. 1864052-28-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its cycloheptyl and pyridin-2-yl moieties, is a hydrochloride salt form, which enhances its stability and solubility for various experimental and industrial uses. Researchers and professionals often search for terms like "Cycloheptyl(pyridin-2-yl)methanamine HCl synthesis" or "CAS 1864052-28-7 applications," reflecting the growing interest in its utility.

The molecular structure of Cycloheptyl(pyridin-2-yl)methanamine hydrochloride combines a seven-membered cycloheptyl ring with a pyridine heterocycle, offering a versatile scaffold for drug discovery and material science. This combination is particularly appealing for designing ligands or intermediates in medicinal chemistry, as evidenced by frequent searches for "pyridine derivatives in drug development" and "cycloheptylamine-based compounds." Its hydrochloride form further ensures compatibility with aqueous systems, making it a preferred choice for in vitro and in vivo studies.

In the context of current research trends, Cycloheptyl(pyridin-2-yl)methanamine hydrochloride aligns with the demand for novel small-molecule modulators targeting neurological and metabolic pathways. Queries such as "role of pyridine amines in CNS research" or "cycloheptylamine derivatives for metabolic disorders" highlight its relevance. The compound's potential to interact with biological receptors stems from its hydrogen-bonding and lipophilic properties, which are critical for optimizing pharmacokinetic profiles.

From a synthetic chemistry perspective, the preparation of Cycloheptyl(pyridin-2-yl)methanamine hydrochloride involves multi-step organic transformations, including reductive amination and salt formation. Researchers often explore "efficient synthesis of cycloheptylamines" or "pyridinylmethanamine derivatives" to refine protocols for higher yields and purity. The compound's CAS No. 1864052-28-7 serves as a key identifier in chemical databases, ensuring accurate referencing in patents and publications.

Beyond pharmaceuticals, Cycloheptyl(pyridin-2-yl)methanamine hydrochloride finds applications in catalysis and material science. Its chelating ability makes it a candidate for metal-organic frameworks (MOFs) or as a ligand in homogeneous catalysis. Searches like "pyridine-based ligands for catalysis" or "cycloheptylamine in material design" underscore its interdisciplinary appeal. The compound's stability under various conditions also makes it suitable for high-throughput screening and combinatorial chemistry.

Quality control and analytical characterization of Cycloheptyl(pyridin-2-yl)methanamine hydrochloride rely on advanced techniques such as HPLC, NMR, and mass spectrometry. Keywords like "purity analysis of CAS 1864052-28-7" or "spectroscopic data for pyridinylmethanamines" are common among analytical chemists. Ensuring batch-to-batch consistency is vital for reproducible research outcomes, particularly in preclinical studies.

In summary, Cycloheptyl(pyridin-2-yl)methanamine hydrochloride (CAS No. 1864052-28-7) represents a multifaceted compound with broad applicability in drug discovery, catalysis, and material engineering. Its structural features and functional versatility continue to inspire innovations, addressing contemporary challenges in science and technology. As interest grows, so does the need for detailed studies on its mechanistic pathways and scalable synthesis, ensuring its place in future advancements.